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Compound of Interest

Compound Name: Hexaethyldisiloxane

Cat. No.: B1329380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Hexaethyldisiloxane (CAS No. 994-49-0). The information is curated for researchers,

scientists, and professionals in drug development who may utilize this compound as a

pharmaceutical intermediate or in other applications requiring a thorough understanding of its

physical characteristics.[1][2] This document presents quantitative data in a structured format,

details relevant experimental protocols for property determination, and includes a logical

workflow for these experimental processes.

Core Physical Properties
Hexaethyldisiloxane is a clear, colorless to pale yellow liquid organosilicon compound.[3][4] It

is characterized by its insolubility in water and its role as a pharmaceutical intermediate.[1][2] A

summary of its key physical properties is presented in Table 1.

Table 1: Physical Properties of Hexaethyldisiloxane
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Property Value Units Conditions

Molecular Weight 246.54 g/mol

Boiling Point 231 - 234.5 °C at 760 mmHg

Melting Point -115 °C

Density 0.84 - 0.859 g/mL at 20°C or 25°C

Kinematic Viscosity 2.35 cSt at 20°C

Refractive Index 1.4320 - 1.4350 at 20°C

Vapor Pressure 1 mmHg at 60°C

Flash Point 76 - 87 °C

Solubility Insoluble in water

Data compiled from multiple sources.[1][2][3][5][6][7][8][9][10][11]

Experimental Protocols for Property Determination
The following sections detail the methodologies for determining the key physical properties of

Hexaethyldisiloxane. These protocols are based on internationally recognized standards to

ensure accuracy and reproducibility.

2.1. Boiling Point Determination (Adapted from OECD Guideline 103)

The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the standard atmospheric pressure.

Apparatus: A suitable apparatus consists of a heating vessel, a thermometer or

thermocouple for temperature measurement, and a device to detect the onset of boiling,

such as an ebulliometer or a dynamic vapor pressure apparatus.

Procedure:

A sample of Hexaethyldisiloxane is placed in the heating vessel.
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The sample is heated at a steady rate with constant stirring.

The temperature at which continuous and vigorous boiling is observed is recorded as the

boiling point.

The observed boiling point is corrected to standard atmospheric pressure (101.325 kPa).

2.2. Melting Point Determination (Adapted from USP <741>)

The melting point is the temperature at which the substance transitions from a solid to a liquid

state.

Apparatus: A capillary melting point apparatus is used, consisting of a heated block and a

calibrated thermometer or digital temperature sensor.

Procedure:

A small, dried sample of solidified Hexaethyldisiloxane is packed into a capillary tube.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance is observed to melt is recorded as the melting

point.

2.3. Density Determination (Adapted from ASTM D4052)

Density is the mass per unit volume of a substance.

Apparatus: A digital density meter, which utilizes an oscillating U-tube, is employed for this

measurement.

Procedure:

The digital density meter is calibrated using a certified reference standard.
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A sample of Hexaethyldisiloxane is introduced into the oscillating U-tube of the calibrated

meter.

The instrument measures the change in the oscillation frequency of the U-tube caused by

the sample's mass.

This frequency change is used to calculate and display the density of the liquid at the test

temperature.

2.4. Kinematic Viscosity Determination (Adapted from ASTM D445)

Kinematic viscosity is the measure of a fluid's internal resistance to flow under gravitational

forces.

Apparatus: A calibrated glass capillary viscometer is used, placed in a constant temperature

bath.

Procedure:

A volume of Hexaethyldisiloxane is introduced into the viscometer.

The viscometer is allowed to equilibrate to the test temperature in the constant

temperature bath.

The time taken for the liquid to flow under gravity between two marked points on the

viscometer is measured.

The kinematic viscosity is calculated by multiplying the measured flow time by the

calibration constant of the viscometer.

2.5. Refractive Index Determination (Adapted from ASTM D1218)

The refractive index is a measure of how light propagates through a substance.

Apparatus: A calibrated refractometer, either manual (Abbe type) or digital, is used.

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1329380?utm_src=pdf-body
https://www.benchchem.com/product/b1329380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A small drop of Hexaethyldisiloxane is placed on the prism of the refractometer.

The instrument is adjusted to bring the dividing line between the light and dark fields into

sharp focus.

The refractive index is read directly from the instrument's scale or digital display.

The measurement is performed at a controlled temperature, typically 20°C.

2.6. Vapor Pressure Determination (Adapted from ASTM D2879)

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases at a given temperature.

Apparatus: An isoteniscope is used, which consists of a sample bulb connected to a

manometer and a pressure-measuring device.

Procedure:

A sample of Hexaethyldisiloxane is placed in the isoteniscope.

Dissolved and entrained gases are removed from the sample.

The isoteniscope is heated to the desired temperature in a controlled temperature bath.

The vapor pressure of the sample at that temperature is determined by measuring the

pressure required to balance the manometer.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of Hexaethyldisiloxane.
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1. Sample Preparation

2. Property Measurement

3. Data Analysis & Reporting
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Caption: Workflow for Determining Physical Properties of Hexaethyldisiloxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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